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Compound of Interest

Compound Name: Silver bromate

Cat. No.: B1600194

This technical guide provides a detailed overview of the molecular formula and molecular
weight of silver bromate, a compound of interest to researchers, scientists, and professionals
in drug development.

Molecular Composition and Formula

Silver bromate is an inorganic compound formed from silver, bromine, and oxygen.[1] Its
chemical formula is AgBrOs.[1][2][3][4][5] This formula indicates that a single molecule of silver
bromate is composed of one silver atom (Ag), one bromine atom (Br), and three oxygen atoms

(©).[1]

Molecular Weight

The molecular weight of silver bromate is a crucial piece of data for stoichiometric calculations
in chemical reactions. It is determined by summing the atomic weights of its constituent atoms.
The accepted molecular weight of silver bromate is approximately 235.77 g/mol .[2][4][5]

Data Presentation

The following table summarizes the key quantitative data for silver bromate and its constituent
elements.
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. . Total Weight
) Atomic Weight T
Element Symbol Quantity Contribution (
(g/mol)
g/mol )
Silver Ag 1 107.8682[1][6][7] 107.8682
] 79.904[1][8]1[9]
Bromine Br 1 79.904
[10]
15.9994[1][11]
Oxygen O 3 47.9982

[12]

Silver Bromate AgBrOs 235.7704[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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